N-(6-ethoxy-1,3-benzothiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C16H13N5O2S/c1-2-23-10-3-4-11-13(9-10)24-16(18-11)19-15(22)12-5-6-14-17-7-8-21(14)20-12/h3-9H,2H2,1H3,(H,18,19,22)
• InChI Key: UUSXCZINKLFJDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN4C=CN=C4C=C3
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide, commonly known as EBI-907, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EBI-907 is a small molecule that belongs to the class of imidazo[1,2-b]pyridazine-6-carboxamide derivatives. It has been found to possess antitumor, anti-inflammatory, and neuroprotective properties.

Scientific Research Applications

Medicinal Chemistry Applications

Imidazo[1,2-b]pyridazine is recognized as a significant class of heterocyclic nucleus, providing various bioactive molecules. It has gained attention for its potential therapeutic applications, especially after the success of the kinase inhibitor ponatinib. The structure-activity relationships (SAR) of imidazo[1,2-b]pyridazine derivatives are being explored extensively to guide medicinal chemists in developing compounds with enhanced pharmacokinetics and efficiency (Garrido et al., 2021).

Synthetic and Biological Importance of N-oxide Derivatives

Heterocyclic N-oxide derivatives, including those from pyridine and indazole, are known for their usefulness as synthetic intermediates and their biological significance. These compounds exhibit various functionalities and play crucial roles in metal complexes formation, catalyst design, asymmetric synthesis, and medicinal applications, displaying potential activities like anticancer, antibacterial, and anti-inflammatory (Li et al., 2019).

Antitumor Activity of Imidazole Derivatives

Imidazole derivatives, including bis(2-chloroethyl)amino derivatives of imidazole, 4(5)-aminoimidazol-5(4)-carboxamide, and 4-nitro-5-thioimidazole, have been reviewed for their antitumor activity. Some of these compounds have advanced past the preclinical testing stage, highlighting their potential in developing new antitumor drugs and compounds with various biological properties (Iradyan et al., 2009).